(E)-N-(1-Cyano-2-methylpropyl)-3-quinolin-4-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(1-Cyano-2-methylpropyl)-3-quinolin-4-ylprop-2-enamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in B-cell receptor signaling pathways, making it an attractive target for the treatment of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
Scientific Research Applications
Quinoline Derivatives as DNA Methyltransferase Inhibitors
Quinoline derivatives, including (E)-N-(1-Cyano-2-methylpropyl)-3-quinolin-4-ylprop-2-enamide, have been investigated for their potential to inhibit DNA methyltransferase (DNMT). These compounds are designed based on molecular modeling studies to interact with DNMT substrates and proteins, exhibiting potent inhibitory activities. Derivatives synthesized from quinoline showed promising activities, potentially useful for re-expression of genes controlled by methylated promoters in specific cancer cells, demonstrating cytotoxicity in leukemia cell lines. This indicates a potential application of these compounds in cancer therapy, specifically targeting DNA methylation processes (Rilova et al., 2014).
Aminoacylation of Ynones with Amides
The transition-metal-free aminoacylation of ynones with amides has been developed, leading to the synthesis of substituted quinolin-4(1H)-ones or enaminones. This method highlights a base-promoted insertion process, providing an efficient pathway to access diverse quinoline derivatives. The process's attractiveness lies in its simplicity, use of easily accessible materials, and high atom economy. Such synthetic strategies expand the toolkit for producing quinoline-based molecules, potentially useful in various pharmaceutical applications (Zheng et al., 2018).
Synthesis of 2-Methyl-2-quinolin-2-yl-propiophenones
Research into the synthesis of 2-methyl-2-quinolin-2-yl-propiophenones via Grignard reactions with 2-(1-cyano-1-methylethyl)quinoline showcases the exploration of quinoline derivatives for various scientific applications. These compounds, characterized by their specific NMR spectra, offer insights into the structural and electronic properties of quinoline derivatives, potentially useful in material science or pharmaceutical research (Gawinecki et al., 1999).
Antimicrobial Activities of Quinoline Moieties
Quinoline moieties and their derivatives have been studied for their antimicrobial properties. The synthesis of 2-amino-3-cyano quinoline derivatives and their evaluation against various microbial species suggest the potential of quinoline-based compounds in developing new antimicrobial agents. This research direction is critical in addressing the increasing resistance to traditional antibiotics, offering a pathway to novel therapeutic agents (Jadhav & Halikar, 2013).
Colorimetric Sensors for Metal Ions
Quinoline derivatives have also been explored as colorimetric sensors for metal ions, demonstrating the versatility of quinoline-based compounds beyond pharmaceuticals. These sensors can detect metal ions like Cu(2+) and Zn(2+) in aqueous solutions, highlighting potential applications in environmental monitoring and the development of diagnostic tools. The specificity and sensitivity of these sensors are crucial for detecting trace amounts of metals in various samples, underscoring the importance of quinoline derivatives in analytical chemistry (You et al., 2015; Park et al., 2015).
properties
IUPAC Name |
(E)-N-(1-cyano-2-methylpropyl)-3-quinolin-4-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-12(2)16(11-18)20-17(21)8-7-13-9-10-19-15-6-4-3-5-14(13)15/h3-10,12,16H,1-2H3,(H,20,21)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWANSMMQNOWPGK-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C#N)NC(=O)C=CC1=CC=NC2=CC=CC=C12 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C(C#N)NC(=O)/C=C/C1=CC=NC2=CC=CC=C12 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.